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Compound of Interest

Compound Name: 4-Chloro-2,6-dinitrotoluene

Cat. No.: B2416740 Get Quote

Proper handling and disposal of 4-Chloro-2,6-dinitrotoluene are critical for ensuring

laboratory safety and environmental protection. This compound belongs to the dinitrotoluene

(DNT) family, which is recognized for its hazardous properties, including high toxicity and

potential explosivity under certain conditions. Adherence to strict protocols is essential to

mitigate risks for researchers and the community.

Immediate Safety and Hazard Information
Before handling or preparing for disposal, it is crucial to understand the inherent risks

associated with 4-Chloro-2,6-dinitrotoluene and related nitroaromatic compounds.

Toxicity: Dinitrotoluenes are classified as toxic if swallowed, inhaled, or in contact with skin.

[1] Prolonged or repeated exposure may cause damage to organs.[1]

Carcinogenicity: The U.S. Environmental Protection Agency (EPA) classifies the mixture of

2,4- and 2,6-Dinitrotoluene as a probable human carcinogen (Group B2).[2][3]

Physical Hazards: While not readily ignitable, dinitrotoluenes can become explosive when

exposed to high temperatures and pressure.[4]

Environmental Hazards: This class of chemicals is toxic to aquatic life with long-lasting

effects, necessitating containment and preventing release into the environment.

Personal Protective Equipment (PPE)
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All personnel handling 4-Chloro-2,6-dinitrotoluene must use appropriate PPE to prevent

exposure.

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves.

Body Protection: Wear a lab coat and protective clothing.[5]

Respiratory Protection: Use only in a well-ventilated area or under a chemical fume hood. If

airborne dusts are a risk, a NIOSH/MSHA-approved respirator is required.[6]

Spill Management Protocol
In the event of a spill, immediate and correct action is required to prevent contamination and

exposure.

Evacuate and Secure: Evacuate all non-essential personnel from the immediate area and

secure entry.[4]

Eliminate Ignition Sources: Remove any potential sources of ignition from the vicinity.[4]

Containment: For solid spills, first moisten the material with water to prevent dust from

becoming airborne.[4]

Collection: Carefully sweep or scoop the contained material into a suitable, sealable

container clearly labeled for hazardous waste disposal.[4]

Decontamination: After the material is collected, decontaminate the area with soap and water

and ensure proper ventilation.[4]

Reporting: Report the spill to your institution's Environmental Health and Safety (EHS)

department.

Quantitative Data Summary for Dinitrotoluenes
The following table summarizes key quantitative data for dinitrotoluene (DNT) compounds,

which are structurally and toxicologically related to 4-Chloro-2,6-dinitrotoluene.
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Property Value Source

OSHA PEL (8-hr TWA) 1.5 mg/m³ [3][4]

NIOSH REL (10-hr TWA) 1.5 mg/m³ [3][4]

ACGIH TLV (8-hr TWA) 0.2 mg/m³ [4]

RCRA TCLP Threshold (2,4-

DNT)
0.13 mg/L [2][7]

Physical State Pale yellow crystalline solid [3][4]

Flash Point (4-chloro-2-

nitrotoluene)
120 °C (closed cup) [5][8]

Boiling Point (4-chloro-2-

nitrotoluene)
239 - 240 °C [5][8]

Melting Point (4-chloro-2-

nitrotoluene)
34 - 38 °C [5][8]

Step-by-Step Disposal Procedures
Disposal of 4-Chloro-2,6-dinitrotoluene must be managed as hazardous waste. Under no

circumstances should it be disposed of in standard trash or poured down the sanitary sewer.[9]

Experimental Protocol: Waste Segregation and Collection

Characterize as Hazardous: All waste containing 4-Chloro-2,6-dinitrotoluene, including

pure substance, contaminated labware (e.g., gloves, wipes), and solutions, must be treated

as hazardous waste. Dinitrotoluenes are regulated toxic substances.[7][10][11]

Select Appropriate Container: Use a sturdy, chemically compatible container with a tightly

sealing lid.[9] The container must be in good condition and free of leaks.

Label Correctly: Affix a hazardous waste label to the container. The label must include:

The words "Hazardous Waste."

The full chemical name: "Waste 4-Chloro-2,6-dinitrotoluene."

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://dhss.delaware.gov/wp-content/uploads/sites/10/dph/pdf/dinitroto24faq.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0783.pdf
https://dhss.delaware.gov/wp-content/uploads/sites/10/dph/pdf/dinitroto24faq.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0783.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0783.pdf
https://19january2021snapshot.epa.gov/sites/static/files/2017-10/documents/emerging_contaminant_dinitrotoleune_dnt.pdf
https://19january2021snapshot.epa.gov/sites/static/files/documents/technical_fact_sheet_dnt_january2013.pdf
https://dhss.delaware.gov/wp-content/uploads/sites/10/dph/pdf/dinitroto24faq.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0783.pdf
https://www.aarti-industries.com/Upload/PDF/gps-4-chloro-2-nitrotoluene-cl-4-public-cl-1-confidential.pdf
https://www.chemicalbook.com/msds/4-chloro-2-nitrotoluene.htm
https://www.aarti-industries.com/Upload/PDF/gps-4-chloro-2-nitrotoluene-cl-4-public-cl-1-confidential.pdf
https://www.chemicalbook.com/msds/4-chloro-2-nitrotoluene.htm
https://www.aarti-industries.com/Upload/PDF/gps-4-chloro-2-nitrotoluene-cl-4-public-cl-1-confidential.pdf
https://www.chemicalbook.com/msds/4-chloro-2-nitrotoluene.htm
https://www.benchchem.com/product/b2416740?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b2416740?utm_src=pdf-body
https://19january2021snapshot.epa.gov/sites/static/files/documents/technical_fact_sheet_dnt_january2013.pdf
https://www.ncbi.nlm.nih.gov/books/NBK591577/
https://ehs.oregonstate.edu/sites/ehs.oregonstate.edu/files/pdf/waste/hazardous_waste_determination_listings.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b2416740?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2416740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The specific components and their approximate percentages.

The date accumulation started.

Store Safely: Keep the waste container sealed except when adding waste.[9] Store it in a

designated satellite accumulation area within the lab, away from incompatible materials like

oxidizing agents.[4] Ensure the storage area has secondary containment to capture any

potential leaks.[9]

Arrange for Professional Disposal: Contact your institution's EHS department or a licensed

hazardous waste disposal contractor to schedule a pickup.[4][9] Disposal must be conducted

in accordance with all local, state, and federal regulations.[1][5]

Ultimate Disposal Methods: The recommended method for the ultimate disposal of

dinitrotoluenes is controlled high-temperature incineration in a licensed facility equipped with

alkaline scrubbers.[10] For contaminated wastewater, treatment may involve activated

carbon adsorption followed by incineration of the carbon.[2][7]

Protocol: Rinsing Contaminated Containers

For empty containers that held 4-Chloro-2,6-dinitrotoluene:

The first rinse of the container must be collected and disposed of as hazardous waste.[9]

For containers that held highly toxic materials, the first three rinses must be collected and

disposed of as hazardous waste before the container can be discarded or recycled.[9]

Disposal Workflow Diagram
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Caption: Logical workflow for the safe handling and disposal of 4-Chloro-2,6-dinitrotoluene
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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